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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B7803858

Technical Support Center: 15(S)-Latanoprost

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the optimal storage conditions to prevent the degradation of
15(S)-Latanoprost.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for unopened 15(S)-Latanoprost
ophthalmic solutions?

Al: Unopened bottles of Latanoprost ophthalmic solution should be stored under refrigeration
at 2°C to 8°C (36°F to 46°F).[1][2] During shipment, the container may be maintained at
temperatures up to 40°C (104°F) for a period not exceeding 8 days.[1][3]

Q2: How should | store 15(S)-Latanoprost solution after opening the container?

A2: Once opened, the solution can be stored at room temperature, up to 25°C (77°F), for up to
6 weeks.[1][2] It is advisable to protect the solution from light.[3]

Q3: What are the primary factors that cause 15(S)-Latanoprost degradation?

A3: The primary factors contributing to Latanoprost degradation are exposure to elevated
temperatures, light (especially UV radiation), and extreme pH conditions.[4][5][6][7] Oxidation is
also a significant factor in its degradation.[6][7]
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Q4: What are the common degradation products of Latanoprost?

A4: Common degradation products include latanoprost acid (formed by hydrolysis of the
isopropyl ester), 15-keto-latanoprost (an oxidation product), and the 15-epi-diastereomer.[8][9]
Under forced degradation conditions, other impurities can also form.[10]

Q5: Can 15(S)-Latanoprost be stored in plastic containers?

A5: Latanoprost is highly lipophilic and can be absorbed into plastic containers, which may lead
to a decrease in the effective concentration of the drug.[7][9] It is typically supplied in low-
density polyethylene bottles.[3]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent experimental

results

Degradation of Latanoprost
stock solution due to improper

storage.

Verify that the stock solution
has been stored at the
recommended temperature (2-
8°C for unopened vials, up to
25°C for opened vials for a
limited time) and protected
from light. Prepare fresh

dilutions for each experiment.

Loss of biological activity

Formation of inactive

degradation products.

Analyze the purity of the
Latanoprost sample using a
validated analytical method
like HPLC to check for the
presence of degradation
products such as latanoprost

acid or 15-keto-latanoprost.[8]

Precipitation in the solution

Mixing with incompatible
solutions, such as those

containing thimerosal.

Avoid mixing Latanoprost
solutions with eye drops
containing thimerosal. If
multiple ophthalmic drugs are
being used, they should be
administered at least five

minutes apart.[3]

Discoloration of the solution

Photo-degradation or

oxidation.

Discard the solution if any
discoloration is observed.
Ensure the solution is always
stored in a light-protected

container.

Quantitative Data on Latanoprost Stability

Table 1: Effect of Temperature on Latanoprost Stability
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Time for 10%

Temperature . Stability Notes Reference
Degradation (t90)
Recommended
Stable for at least 30
4°C storage for unopened [415]
days ]
vials.
Suitable for opened
Stable for at least 30 )
25°C vials for up to 6 [415]
days
weeks.
37°C Degradation rate of Measurable
0.15 pg/mL/day degradation observed.
Significant thermal
50°C 8.25 days ] [4][5]
degradation.
Rapid thermal
70°C 1.32 days ) [415]
degradation.
Table 2: Effect of Light on Latanoprost Stability
Light Source Exposure Duration  Observation Reference
Less effective in
Ultraviolet A (UVA) 4 hours causing degradation [415]
compared to UVB.
Caused rapid
Ultraviolet B (UVB) 4 hours degradation of [41[5]

Latanoprost.

Experimental Protocols

Protocol: Stability Assessment of Latanoprost using
High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general procedure for assessing the stability of Latanoprost under

various stress conditions.
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1. Objective: To quantify the concentration of Latanoprost and its degradation products over
time under specific storage conditions (e.g., elevated temperature, light exposure).

2. Materials:
e Latanoprost standard
o Latanoprost sample solution
e HPLC grade acetonitrile
e Phosphate buffer (e.g., 0.05 M, pH 3.0)
¢ Reversed-phase C18 column (e.g., 250 x 4.6 mm)
o HPLC system with a UV detector
o Temperature-controlled incubator
e UV light source
3. Method:
e Sample Preparation:
o Prepare a stock solution of Latanoprost in a suitable solvent (e.g., methyl acetate).

o Prepare working solutions by diluting the stock solution to a known concentration (e.g., 50
pg/mL) with an appropriate buffer.

e Stress Conditions:

o Thermal Stress: Store sample vials in incubators at various temperatures (e.g., 4°C, 25°C,
50°C, 70°C).[4][5]

o Photolytic Stress: Expose sample vials to a controlled UV light source (e.g., UVA and
UVB) for a defined period.[4][5]
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o Control: Store control vials at the recommended storage condition (2-8°C) and protected
from light.

o HPLC Analysis:
o Set up the HPLC system with a C18 column.

o Prepare the mobile phase, for example, a mixture of acetonitrile and phosphate buffer
(e.g., 60:40 v/v).

o Set the flow rate (e.g., 1.0 mL/min) and the column temperature (e.g., 25°C).

o Set the UV detector to a wavelength of 210 nm.

o At specified time intervals, withdraw an aliquot from each stressed and control sample.
o Inject a fixed volume (e.g., 20 uL) of each sample into the HPLC system.

o Record the chromatograms and determine the peak area of Latanoprost and any
degradation products.

o Data Analysis:
o Create a standard curve by injecting known concentrations of the Latanoprost standard.

o Calculate the concentration of Latanoprost remaining in each sample at each time point
using the standard curve.

o Plot the concentration of Latanoprost versus time for each stress condition to determine
the degradation kinetics.

Visualizations
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Caption: Latanoprost signaling pathway for intraocular pressure reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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